2-[(Methoxycarbonyl)amino]-3-phenylpropanoic acid

• IUPAC Name: 2-(methoxycarbonylamino)-3-phenylpropanoic acid
• InChI: InChI=1S/C11H13NO4/c1-16-11(15)12-9(10(13)14)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,15)(H,13,14)
• InChI Key: QGICDLYPUUZBIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC(CC1=CC=CC=C1)C(=O)O
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• CAS No.: 67401-65-4; 77357-58-5

Description

2-[(Methoxycarbonyl)amino]-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.228. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Amino-3-phenyl-propionic acid (1.65 g) was dissolved in 1 N NaOH (10 mL), and Na2CO3 (530 mg) was added. The mixture was cooled to 0° C. and methyl chloroformate was added slowly, and then stirred for overnight at room temperature. The mixture was washed with DCM and acidified with 3 mL of 2N HCl, and then was taken up in ether (200 mL). The organic phase was dried over sodium sulfate. Removing the solvent to give 2-Methoxycarbonylamino-3-phenyl-propionic acid (1.95 g, 87%) as an off-white solid.